Cas no 2176152-05-7 (N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine)

• Product Name: N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine
• CAS No: 2176152-05-7
• MF: C₁₅H₁₃N₅O₂S
• MW: 327.361020803452
• CID: 5793790
• PubChem ID: 121187517
• Update Time: 2025-10-21

N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• [3-(pyrimidin-2-ylamino)azetidin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• AKOS032742849
• (3-(pyrimidin-2-ylamino)azetidin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
• 2176152-05-7
• N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine
• F6550-4672

• Inchi： 1S/C15H13N5O2S/c21-14(11-7-12(22-19-11)13-3-1-6-23-13)20-8-10(9-20)18-15-16-4-2-5-17-15/h1-7,10H,8-9H2,(H,16,17,18)
• InChI Key： HCDNPDWADHHPOO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N2CC(C2)NC2N=CC=CN=2)=O)=NO1

Computed Properties

• Exact Mass: 327.07899585g/mol
• Monoisotopic Mass: 327.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine

Comprehensive Overview of N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine (CAS No. 2176152-05-7)

The compound N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine (CAS No. 2176152-05-7) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a thiophene ring, oxazole core, and pyrimidine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key features of this compound is its azetidine scaffold, which is increasingly recognized for its role in improving pharmacokinetic properties. The azetidine ring enhances metabolic stability and bioavailability, addressing common challenges in drug development. This aspect is particularly relevant given the current focus on small molecule drug optimization and fragment-based drug design, topics frequently searched in academic and pharmaceutical circles.

The thiophene-oxazole hybrid structure in N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine also contributes to its versatility. Thiophene derivatives are known for their electron-rich nature, making them valuable in materials science and organic electronics. Meanwhile, the oxazole ring is a privileged structure in medicinal chemistry, often associated with antimicrobial and anti-inflammatory activities. This dual functionality positions the compound as a subject of interdisciplinary research.

In the context of current trends, the compound's potential as a kinase inhibitor is particularly noteworthy. Kinases are a hot topic in drug discovery, with searches for JAK inhibitors, BTK inhibitors, and EGFR inhibitors dominating the literature. The pyrimidine moiety in this molecule is a common pharmacophore in many approved kinase inhibitors, suggesting possible applications in cancer therapy or inflammatory disorders. Researchers are actively investigating its selectivity profile and binding affinity to specific kinase targets.

Synthetic accessibility is another advantage of CAS No. 2176152-05-7. The compound can be prepared through modular synthetic routes, allowing for efficient structure-activity relationship (SAR) studies. This characteristic is crucial for hit-to-lead optimization, a process frequently searched by medicinal chemists. The presence of multiple functional groups also enables diverse derivatization strategies, making it a valuable scaffold for library design in high-throughput screening campaigns.

From a drug metabolism perspective, the compound's molecular weight and lipophilicity parameters fall within desirable ranges for oral bioavailability, as per Lipinski's rule of five. This makes it particularly interesting for central nervous system (CNS) drug development, another area receiving substantial attention in pharmaceutical research. The balanced physicochemical properties could potentially overcome the blood-brain barrier, addressing a significant challenge in neurotherapeutic development.

The safety profile of N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine is currently under investigation, with preliminary studies suggesting favorable toxicological parameters. This is particularly important given the increasing regulatory emphasis on drug safety and cardiotoxicity assessment, topics that frequently appear in pharmaceutical industry searches. The absence of obvious structural alerts for genotoxicity or hepatotoxicity enhances its appeal as a lead compound.

In the broader context of precision medicine, this compound's potential for personalized therapy applications is being explored. The ability to modify its structure at multiple sites allows for tuning selectivity toward specific patient populations or disease subtypes. This aligns with current trends toward biomarker-driven drug development and companion diagnostics, areas experiencing rapid growth in the pharmaceutical sector.

From an intellectual property perspective, CAS No. 2176152-05-7 represents an interesting case study in patent landscape analysis. The compound's structural novelty and therapeutic potential make it a valuable asset in pharmaceutical portfolios. This aspect is particularly relevant to professionals searching for information on drug repurposing strategies or patent expiration management in the generic drug industry.

Looking forward, research on N-{1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]azetidin-3-yl}pyrimidin-2-amine is expected to expand into new therapeutic areas. Its modular structure lends itself to exploration in proteolysis targeting chimeras (PROTACs) and other emerging modalities. As the pharmaceutical industry continues to evolve, compounds with such versatile architectures will likely play increasingly important roles in addressing unmet medical needs across multiple disease areas.